![molecular formula C4H12IN B1408591 tert-Butylamine Hydroiodide CAS No. 39557-45-4](/img/structure/B1408591.png)
tert-Butylamine Hydroiodide
Overview
Description
Tert-Butylamine Hydroiodide, also known as t-Butylammonium iodide, is an ammonium salt . It facilitates the formation of highly stable perovskites with good performances . It can be used as an A-site cation that can be combined with methylammonium lead iodide to produce dimethylammonium, iso-propylammonium, and t-butylammonium lead iodide perovskites .
Molecular Structure Analysis
The molecular formula of tert-Butylamine Hydroiodide is C4H11N·HI, and its molecular weight is 201.05 . The structure consists of a tert-butyl group (C4H9) attached to an amine (NH2) and an iodide ion (I-).Chemical Reactions Analysis
A study on the solvolysis of tert-butyl halides, including tert-butyl iodide, found that the transition states in the solvolysis of these compounds are highly dipolar and are strong hydrogen bond acids and strong hydrogen bond bases .Physical And Chemical Properties Analysis
Tert-Butylamine Hydroiodide is a solid at 20°C . It is hygroscopic, meaning it absorbs moisture from the air . It has a melting point of 221°C and is soluble in water .Scientific Research Applications
Amine Exchange Reactions
A study explored the amine exchange reactions involving tert-Butylamine Hydroiodide with amino acids like glycine and β-alanine. This process resulted in the formation of specific compounds that crystallized with tert-butylamine hydroiodide in aqueous or aqueous alcoholic solutions. These compounds are detectable in solution and can be extracted from the reaction mixture, indicating potential applications in chemical synthesis and material science (Sun Min’yan’ et al., 2010).
Chemical Vapor Deposition of Titanium Nitride Films
Tert-Butylamine reacts with titanium tetrachloride, leading to the formation of specific complexes. These findings are significant in the context of the chemical vapor deposition process, particularly for the deposition of titanium nitride films. This application is crucial in material sciences and nanotechnology for creating coatings and films with specific properties (Lewkebandara et al., 1994).
Hydrophobic Hydration Study
Research on the tert-butylamine-water system at high pressure has led to the discovery of structurally distinct semi-clathrates. These semi-clathrates, formed under certain conditions, offer insight into hydrophobic hydration, a phenomenon important in chemistry and materials science. Understanding hydrophobic hydration is crucial for developing new materials and understanding molecular interactions (Granero-García et al., 2017).
Atmospheric Chemistry Research
Tert-butylamine's interaction with OH radicals in the atmosphere has been studied, revealing insights into its atmospheric degradation. This research is significant for understanding the environmental impact and atmospheric behavior of chemical compounds, contributing to atmospheric chemistry and environmental science (Tan et al., 2018).
Synthesis of Barium Titanate Nanocubes
A study on the synthesis of barium titanate nanocubes under hydrothermal conditions using tert-butylamine as an additive demonstrated its role in accelerating the formation of the BaTiO3 phase. This research is crucial for nanotechnology and material science, particularly in the synthesis of advanced nanomaterials with potential applications in electronics and other industries (Ma et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Tert-Butylamine Hydroiodide, also known as tert-Butylammonium Iodide , is primarily used as a precursor in the fabrication of perovskites for photovoltaic applications . Its primary targets are the perovskite structures, where it plays a crucial role in their formation .
Mode of Action
Tert-Butylamine Hydroiodide interacts with its targets by facilitating the formation of highly stable perovskites . It can be used as an A-site cation that can be combined with methylammonium lead iodide to produce dimethylammonium, iso-propylammonium, and tert-butylammonium lead iodide perovskites .
Biochemical Pathways
The biochemical pathways affected by Tert-Butylamine Hydroiodide are related to the fabrication of perovskites for photovoltaic applications . The iodide and bromide-based alkylated halides, including Tert-Butylamine Hydroiodide, find applications as precursors in these pathways .
Pharmacokinetics
Its solubility in water and its stability under inert gas are important properties that impact its bioavailability in the fabrication process.
Result of Action
The result of Tert-Butylamine Hydroiodide’s action is the formation of highly stable perovskites with good performances . These perovskites are used in photovoltaic applications, contributing to the efficiency of solar cells .
Action Environment
The action of Tert-Butylamine Hydroiodide can be influenced by environmental factors. For instance, it is sensitive to moisture in the air . Therefore, it is typically stored under inert gas to maintain its stability . Its action and efficacy in the fabrication of perovskites can also be affected by the specific conditions of the fabrication process, such as temperature and pressure.
properties
IUPAC Name |
2-methylpropan-2-amine;hydroiodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N.HI/c1-4(2,3)5;/h5H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLJDBTZLVTWXRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N.I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butylamine Hydroiodide | |
CAS RN |
39557-45-4 | |
Record name | tert-Butylamine Hydroiodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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